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Cat. No.: B1139625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apelin-36 is a 36-amino acid peptide that serves as an endogenous ligand for the G protein-

coupled receptor, APJ. The apelin/APJ system is a critical signaling pathway involved in a wide

range of physiological processes, including cardiovascular function, fluid homeostasis, and

metabolism.[1] Due to its therapeutic potential in conditions such as heart failure, hypertension,

and diabetes, Apelin-36 is a subject of intense research.

This document provides detailed guidelines and protocols for the proper handling, storage, and

experimental use of lyophilized human Apelin-36 powder to ensure its stability, activity, and the

reproducibility of experimental results.

Product Information
Peptide Name: Apelin-36 (Human)

Molecular Formula: C₁₈₄H₂₉₇N₆₉O₄₃S[2]

Molecular Weight: 4195.87 g/mol [2]

Appearance: White lyophilized powder

Purity: ≥95%[2]
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Solubility: Soluble to 1 mg/ml in sterile water.[2][3]

Handling, Storage, and Stability
Proper handling and storage are critical to maintaining the integrity and biological activity of

Apelin-36. Lyophilized peptides are stable but can be hygroscopic, and reconstituted solutions

are susceptible to degradation.

Initial Receipt and Storage of Lyophilized Powder
Upon receiving the lyophilized Apelin-36, it is important to note that the powder may be difficult

to see as it can form a thin, sometimes invisible, film in the vial.[3]

Data Presentation: Storage Conditions and Stability
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Condition Form Temperature Duration Notes

Long-Term

Storage

Lyophilized

Powder
-20°C or -80°C

> 4 weeks (up to

several years)

Store in a

desiccator,

protected from

light.[4][5][6]

Short-Term

Storage

Lyophilized

Powder

Room

Temperature

Several days to

weeks

Keep in original

packaging, away

from intense

light.[6][7]

Short-Term

Storage

Lyophilized

Powder
4°C Up to 4 weeks

Store in a

desiccator,

protected from

light.[7]

Long-Term

Storage

Reconstituted

Solution
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles.[7]

Short-Term

Storage

Reconstituted

Solution
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.[7]

Short-Term

Storage

Reconstituted

Solution
4°C 1-2 weeks

Use sterile buffer

(pH 5-7);

recommended

for immediate

use.[6]

Reconstitution Protocol
Reconstituting the peptide correctly is the first step toward a successful experiment.

Equilibrate Vial: Before opening, allow the vial of lyophilized Apelin-36 to warm to room

temperature for at least 15-20 minutes. This prevents moisture from condensing inside the

vial, which can degrade the peptide.
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Solvent Addition: Add the appropriate volume of sterile, nuclease-free water directly to the

vial to achieve the desired stock solution concentration (e.g., 1 mg/mL).[2][3]

Dissolution: Vortex the vial gently for a few minutes until the powder is completely dissolved.

[3] Visual inspection should confirm a clear solution with no particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly

recommended to aliquot the stock solution into single-use volumes in sterile, low-protein-

binding microcentrifuge tubes.[5][7]

Storage of Stock Solution: Store the aliquots at -20°C for short-term use (up to one month) or

at -80°C for long-term storage (up to six months).[7]

Apelin-36 Signaling Pathway
Apelin-36 activates the APJ receptor, a Class A GPCR. This initiates several downstream

signaling cascades. The primary pathway involves the coupling to Gαi and Gαq proteins. Gαi

activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels. Activation of both Gαi and Gαq can also trigger the phosphorylation of key

downstream kinases, including Akt (via PI3K) and ERK1/2 (via the Raf-MEK-ERK cascade),

which regulate processes like cell survival, proliferation, and metabolism.[8][9] The receptor

can also signal through a G protein-independent pathway involving β-arrestin.[10]
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Apelin-36 signaling cascade via the APJ receptor.
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Experimental Protocols
The following are detailed protocols for common cell-based assays used to characterize the

activity of Apelin-36.

Experimental Workflow Overview
The general workflow for a cell-based functional assay involves cell culture, preparation of the

peptide, cell treatment, and subsequent signal detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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